Cas no 40279-94-5 (Phenylalanine; (R)-form, N-Benzenesulfonyl)

Phenylalanine; (R)-form, N-Benzenesulfonyl structure
40279-94-5 structure
Product Name:Phenylalanine; (R)-form, N-Benzenesulfonyl
CAS No:40279-94-5
MF:C15H15NO4S
MW:305.34890294075
CID:2667413
PubChem ID:38421
Update Time:2025-04-21

Phenylalanine; (R)-form, N-Benzenesulfonyl Chemical and Physical Properties

Names and Identifiers

    • N-(Phenylsulfonyl)-D-phenylalanine
    • HMS1723L01
    • 40279-93-4
    • AKOS016047509
    • STK728765
    • Propionic acid, 2-benzenesulfonamido-3-phenyl-, D-
    • 40279-94-5
    • BBL028801
    • DL-N-Benzenesulfonyl-3-phenylalanine
    • PICQEJDBZKDWOD-UHFFFAOYSA-N
    • N-(phenylsulfonyl)phenylalanine
    • N-(Benzenesulfonyl)phenylalanine
    • Z45636833
    • DTXSID40960674
    • VS-08978
    • AKOS002433751
    • D-N-Benzenesulfonyl-3-phenylalanine
    • SCHEMBL697591
    • Propionic acid, 2-benzenesulfonamido-3-phenyl-, DL-
    • 2-(phenylsulphonylamino)-3-phenylpropanoic acid
    • 2-BENZENESULFONAMIDO-3-PHENYLPROPANOIC ACID
    • 2-(benzenesulfonamido)-3-phenylpropanoic acid
    • ALANINE, N-BENZENESULFONYL-3-PHENYL-, DL-
    • CHEMBL1205693
    • ALANINE, N-BENZENESULFONYL-3-PHENYL-, D-
    • Phenylalanine; (R)-form, N-Benzenesulfonyl
    • Inchi: 1S/C15H15NO4S/c17-15(18)14(11-12-7-3-1-4-8-12)16-21(19,20)13-9-5-2-6-10-13/h1-10,14,16H,11H2,(H,17,18)
    • InChI Key: PICQEJDBZKDWOD-UHFFFAOYSA-N
    • SMILES: OC(C(NS(C1C=CC=CC=1)(=O)=O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 305.07217913Da
  • Monoisotopic Mass: 305.07217913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.9Ų
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